Cas no 5936-28-7 (1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-,hydrochloride (1:1), (3S)-)

1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-,hydrochloride (1:1), (3S)- structure
5936-28-7 structure
Product Name:1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-,hydrochloride (1:1), (3S)-
CAS No:5936-28-7
Molecular Formula:C21H21NO6
Molecular Weight:383.39454
CID:381590
PubChem ID:197834

1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-,hydrochloride (1:1), (3S)- Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-,hydrochloride (1:1), (3S)-
    • (+)-B-HYDRASTINE HCL
    • 1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]iso...
    • 1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-,hydrochloride (
    • HYDRASTINE HYDROCHLORIDE CRYSTALLINE
    • (1R,9S)-B-hydrastine hydrochloride
    • (S)-6,7-dimethoxy-3-((R)-6-methyl-5,6,7,8-tetrahydro-[1,3]dioxolo[4,5-g]isoquinolin-5-yl)-3H-isobenzofuran-1-one,hydrochloride
    • HYDRASTINE HCL,(+)-B
    • HYDRASTINE HCl,(+)-B-(P)
    • HYDRASTINE HYDROCHLORIDE
    • HydrastineHCl
    • ISOCORYNE HYDROCHLORIDE
    • (3S)-6,7-Dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-1(3H)-isobenzofuranone hydrochloride
    • (1R,9S)-beta-Hydrastine hydrochloride
    • SMR001233238
    • 562PDC2I9K
    • (3S)-6,7-dimethoxy-3-[(5R)-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-3H-2-benzofuran-1-one;hydrochloride
    • UNII-562PDC2I9K
    • 5936-28-7
    • Hydrastinhydrochlorid
    • beta-Hydrastine hydrochloride
    • HYDRASTINE HYDROCHLORIDE [MART.]
    • Hydrastine hydrochloride [USP]
    • HMS1569F04
    • Hydrastine hydrochloride, European Pharmacopoeia (EP) Reference Standard
    • CHEMBL1256988
    • Hydrastine HCl
    • HYDRASTINE HYDROCHLORIDE [MI]
    • Prestwick_262
    • SCHEMBL1374184
    • HYDRASTINE HYDROCHLORIDE [WHO-DD]
    • DTXSID40974771
    • NS00082618
    • Q27261364
    • EINECS 227-692-9
    • MLS002153888
    • InChIKey: URBFHJWLYXILMP-VOMIJIAVSA-N
    • Inchi: InChI=1S/C21H21NO6.ClH/c1-22-7-6-11-8-15-16(27-10-26-15)9-13(11)18(22)19-12-4-5-14(24-2)20(25-3)17(12)21(23)28-19;/h4-5,8-9,18-19H,6-7,10H2,1-3H3;1H/t18-,19+;/m1./s1
    • SMILES: CN1CCC2=CC3=C(C=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OCO3.Cl

Computed Properties

  • Exact Mass: 419.11400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 419.114
  • Heavy Atom Count: 29
  • Complexity: 601
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 2
  • Topological Polar Surface Area: 66.5A^2

Experimental Properties

  • LogP: 3.61310
  • PSA: 66.46000
  • Boiling Point: 548.8°C at 760 mmHg
  • Melting Point: 115°C
  • Flash Point: 285.7°C
  • Specific Rotation: D17 +127° (c = 4 in dil HCl)

1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-,hydrochloride (1:1), (3S)- Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
Y0001151
5936-28-7
¥1556.74

1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-,hydrochloride (1:1), (3S)- Related Literature

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.runyanpharma.com/IndexEN.htm
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
https://www.jx-pharm.com/index.html
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.